Cas no 1092400-79-7 (4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid)

• Product Name: 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid
• CAS No: 1092400-79-7
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• MDL: MFCD12026868
• CID: 3047107
• PubChem ID: 25180851
• Update Time: 2025-10-29

4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]-benzoic acid
• 4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid
• AKOS005171364
• 4-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)benzoicacid
• 3-(4-Carboxy)phenyl-5-chloromethyl-1,2,4-oxadiazole
• LS-01619
• CHEMBL451000
• MFCD12026868
• ALBB-004320
• STK503104
• 1092400-79-7
• 4-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid
• 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid

• MDL： MFCD12026868
• Inchi： 1S/C10H7ClN2O3/c11-5-8-12-9(13-16-8)6-1-3-7(4-2-6)10(14)15/h1-4H,5H2,(H,14,15)
• InChI Key： PXANEHZMXYKAPE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2N=C(CCl)ON=2)C=C1

Computed Properties

• Exact Mass: 238.0145198g/mol
• Monoisotopic Mass: 238.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid

Introduction to 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid (CAS No. 1092400-79-7)

4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid, identified by the CAS number 1092400-79-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic benzoic acids, characterized by a fused oxadiazole ring system. The presence of a chloromethyl substituent at the 4 and 5 positions of the oxadiazole ring introduces unique reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The structure of 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid combines the aromatic stability of the benzoic acid moiety with the electron-deficient nature of the oxadiazole ring. This combination facilitates various chemical transformations, including nucleophilic substitution reactions, which are pivotal in medicinal chemistry for derivatization and functionalization. The chloromethyl groups serve as versatile handles for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The oxadiazole scaffold has emerged as a privileged structure due to its ability to interact with biological targets such as enzymes and receptors. Specifically, 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid has been explored for its potential in modulating pathways associated with inflammation and cancer. Preclinical studies have indicated that derivatives of this compound exhibit promising anti-inflammatory and antitumor activities by inhibiting key signaling molecules involved in these pathways.

The chloromethyl substituents in 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid allow for facile introduction of various functional groups through nucleophilic addition reactions. This property has been exploited in the synthesis of prodrugs and conjugates designed to enhance bioavailability or target specificity. For instance, coupling this compound with biomolecules such as peptides or antibodies via click chemistry has yielded novel targeted therapies with improved pharmacokinetic profiles.

One of the most compelling aspects of 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid is its role as a precursor in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling networks, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the chloromethyl groups, researchers have synthesized analogs that selectively inhibit aberrant kinase activity without affecting normal cellular processes. These efforts have led to the discovery of several lead compounds that are currently undergoing further optimization for clinical trials.

The benzoic acid moiety in 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid also contributes to its biological relevance. Benzoic acid derivatives are well-documented for their antimicrobial and anti-inflammatory properties. When combined with the oxadiazole ring, this scaffold exhibits enhanced binding affinity to biological targets due to hydrophobic interactions and dipole-dipole forces. This synergy has been harnessed in the design of novel antibiotics and anti-inflammatory agents that address emerging resistance mechanisms.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid. Molecular modeling techniques have been employed to predict binding affinities and optimize structures for improved efficacy. These computational approaches have identified novel analogs with enhanced potency and selectivity against disease-relevant targets. Such high-throughput virtual screening methods have significantly reduced the time and cost associated with drug discovery pipelines.

The versatility of 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylbenzoic Acid extends beyond pharmaceutical applications. It has also been explored in materials science due to its ability to form coordination complexes with metal ions. These metal complexes exhibit unique optical and electronic properties that make them suitable for applications in catalysis and nanotechnology. For example, palladium complexes derived from this compound have shown promise as catalysts for cross-coupling reactions essential in organic synthesis.

In conclusion,4-5-(Chloromethyl)-1,2,4-oxydiazol -3 -yiben zo ic A cid (CAS No .1092400 -79 -7) represents a multifaceted compound with significant potential across multiple domains of science and industry . Its unique structural features , particularly th e pres ence o f th e ch lor om eth yl substituents ,enab le s diverse ch emical tra nsformations an d functionalizations . Th e combinatio n o f th e ben zoa c id an d ox adia zole moieties provid es exce ssive bi oactivity an d selectivity ,mak ing it an i mportant scaff old fo r drug de velopm ent . As research contin ues to ev olv e ,it is likely that n ew applications an d discoveries will emerge ,further solidifying th e significance o f this compoun d i n both academic an d industrial setti ng s .